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Compound of Interest

(4-
Compound Name:
Hydroxyphenyl)diphenylmethanol

Cat. No.: B096202

An In-depth Technical Guide on the Chemical Properties and Structure of (4-
Hydroxyphenyl)diphenylmethanol

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of (4-Hydroxyphenyl)diphenylmethanol. The information is curated for
professionals in research and development, with a focus on clarity and detailed experimental
context.

Chemical and Physical Properties

(4-Hydroxyphenyl)diphenylmethanol, also known as 4-Hydroxytrityl Alcohol, is a solid, multi-
ring alcohol.[1] Its properties make it a subject of interest in various chemical syntheses. The
compound's physical state at 20°C is solid.[2] It is characterized by its appearance as a light
orange to yellow to green powder or crystal.[1][3][4] For stability, it is recommended to be
stored under refrigerated conditions (0-10°C or 2-8°C) in a dry, sealed container, often under
an inert gas, as it can be sensitive to air and heat.[2][3][4]

Table 1: Quantitative Chemical and Physical Data
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Property Value Source(s)
(4-

IUPAC Name Hydroxyphenyl)diphenylmetha PubChem
nol
4-Hydroxytrityl Alcohol, p-

Synonyms Y y g _ P [1][4]
Hydroxytriphenylcarbinol

CAS Number 15658-11-4 [L1[2113]14]

Molecular Formula C19H1602 [21[3114]

Molecular Weight

276.33 g/mol (also reported as
276.335 and 276.34)

[21(31[4]

Melting Point

160.0 to 164.0 °C

[1]3]

Boiling Point (Predicted)

473.4 £40.0 °C

[3]

Density (Predicted)

1.208 + 0.06 g/cm?3

[3]

Solubility Soluble in Methanol [3]

pKa (Predicted) 10.0 £ 0.10 [3114]
Light orange to Yellow to

Appearance [1103114]

Green powder to crystal

Storage Temperature

0-10°C (Refrigerated)

[2]14]

Chemical Structure

The structure of (4-Hydroxyphenyl)diphenylmethanol features a central carbon atom bonded

to two phenyl groups, one 4-hydroxyphenyl group, and a hydroxyl group.

Table 2: Structural Identifiers
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Identifier String Source(s)

C1=CC=C(C=C1)C(C2=CC=C
SMILES [4]
C=C2)(C3=CC=C(C=C3)0)0

INChl=1S/C19H1602/c20-18-
13-11-17(12-14-18)19(21,15-

InChl (4]
7-3-1-4-8-15)16-9-5-2-6-10-

16/h1-14,20-21H

QEIRHBKKYVWAOM-
InChlKey [4]
UHFFFAOYSA-N

Experimental Protocols

While specific experimental protocols for the synthesis of (4-
Hydroxyphenyl)diphenylmethanol are not detailed in the provided search results, a plausible
synthetic route can be inferred from the preparation of the related compound,
diphenylmethanol. The synthesis of diphenylmethanol can be achieved via a Grignard reaction
or by the reduction of benzophenone.[5][6]

Proposed Synthesis: Grignhard Reaction

A potential synthesis for (4-Hydroxyphenyl)diphenylmethanol could involve the Grignard
reaction between phenylmagnesium bromide and 4-hydroxybenzophenone.

Methodology:

» Grignard Reagent Preparation: Phenylmagnesium bromide is prepared by reacting
bromobenzene with magnesium turnings in anhydrous diethyl ether under an inert
atmosphere.

e Reaction: A solution of 4-hydroxybenzophenone in anhydrous diethyl ether is added
dropwise to the Grignard reagent at a controlled temperature.

e Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.
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o Extraction: The aqueous layer is extracted with diethyl ether.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The crude product is
then purified by column chromatography on silica gel.

Characterization

The characterization of the synthesized (4-Hydroxyphenyl)diphenylmethanol would typically
involve spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy.[7]

e 1H NMR and 3C NMR: To confirm the chemical structure by identifying the chemical shifts
and coupling constants of the protons and carbons.

» IR Spectroscopy: To identify the characteristic functional groups, particularly the hydroxyl (-
OH) stretching vibrations.

Visualization of Synthetic Workflow

The following diagram illustrates the proposed synthetic workflow for (4-
Hydroxyphenyl)diphenylmethanol via a Grignard reaction.
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Proposed Synthesis of (4-Hydroxyphenyl)diphenylmethanol
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Caption: Proposed synthetic workflow for (4-Hydroxyphenyl)diphenylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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